Cas no 28824-76-2 (Pyrimidine, 4,6-diethoxy-5-methyl-)

• Product Name: Pyrimidine, 4,6-diethoxy-5-methyl-
• CAS No: 28824-76-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 1437733
• PubChem ID: 60096139
• Update Time: 2025-04-20

Pyrimidine, 4,6-diethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-diethoxy-5-methyl-
• 4,6-diethoxy-5-methylpyrimidine
• 28824-76-2
• DTXSID901303355

• Inchi： 1S/C9H14N2O2/c1-4-12-8-7(3)9(13-5-2)11-6-10-8/h6H,4-5H2,1-3H3
• InChI Key： TURGOXVDOUAVHP-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=C(N=CN=1)OCC

Computed Properties

• Exact Mass: 182.10562
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24